1-(1,4,5,6-Tetrahydropyrimidin-2-yl)cyclobutan-1-aminedihydrochloride

• Molecular Formula: C8H17Cl2N3
• Molecular Weight: 226.14 g/mol
• IUPAC Name: 1-(1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine;dihydrochloride
• InChI: InChI=1S/C8H15N3.2ClH/c9-8(3-1-4-8)7-10-5-2-6-11-7;;/h1-6,9H2,(H,10,11);2*1H
• InChI Key: XWCJHOQOIAXNIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=NCCCN2)N.Cl.Cl

Description

1-(1-methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine dihydrochloride is a chemical compound with the following properties:

IUPAC Name: 1-(1-methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine dihydrochloride

Molecular Formula: C₉H₁₇N₃·2HCl

Molecular Weight: 240.18 g/mol

InChI Code: 1S/C9H17N3.2ClH/c1-12-7-3-6-11-8(12)9(10)4-2-5-9

Description: It exists as a white powder and is soluble in water .

Preparation Methods

Synthetic Routes::

Cyclobutanone Derivative Route:

Pyrimidine Ring Formation Route:

Industrial Production::

• Information on large-scale industrial production methods is limited. research laboratories often synthesize this compound for scientific investigations.

Chemical Reactions Analysis

1-(1-methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine dihydrochloride undergoes various reactions:

Reduction: Reduction of the cyclobutanone moiety to form the cyclobutylamine.

Substitution: Nucleophilic substitution reactions at the pyrimidine ring.

Common Reagents: Lithium aluminum hydride (LiAlH₄), hydrogen gas (H₂), and various nucleophiles.

Major Products: The reduced cyclobutylamine and its derivatives .

Scientific Research Applications

This compound finds applications in:

Medicine: Investigated for potential therapeutic effects due to its unique structure.

Chemical Biology: Used as a building block in drug discovery.

Industry: Limited information, but it may have applications in fine chemicals .

Mechanism of Action

• The precise mechanism of action remains an active area of research.
• It likely interacts with specific molecular targets or pathways, but further studies are needed.

Comparison with Similar Compounds

• Unfortunately, specific similar compounds are not mentioned in the available data.